4-Bromo-5-azidopyridazine-3(2H)-one

• IUPAC Name: 4-azido-5-bromo-1H-pyridazin-6-one
• InChI: InChI=1S/C4H2BrN5O/c5-3-2(8-10-6)1-7-9-4(3)11/h1H,(H,9,11)
• InChI Key: WMHOPJJYSXEQDC-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=O)C(=C1N=[N+]=[N-])Br
• Molecular Formula: C4H2BrN5O
• Molecular Weight: 216.00 g/mol

Description

4-Bromo-5-azidopyridazine-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a nitrogen-containing heterocyclic compound with a molecular formula of C5H2BrN5O. This compound has a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

4-Bromo-5-azidopyridazine-3(2H)-one serves as a precursor in the synthesis of heterocyclic compounds, particularly azaphenoxazine derivatives. Takahashi and Yoneda (1958) demonstrated its use in preparing various azaphenoxazine derivatives, highlighting its utility in the development of complex organic molecules (T. Takahashi & F. Yoneda, 1958).

Palladium-Catalyzed Cross-Coupling Reactions

Ahmad et al. (2017) described the efficient synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions. Their study showcases the versatility of pyridazine derivatives like 4-Bromo-5-azidopyridazine-3(2H)-one in forming novel compounds with potential applications in drug discovery and materials science (Gulraiz Ahmad et al., 2017).

Development of Branched Oligopyridines

Pabst and Sauer (1999) utilized 4-Bromo-2,6-oligopyridines, closely related to 4-Bromo-5-azidopyridazine-3(2H)-one, in their 'LEGO' system for the synthesis of branched oligopyridines. This innovative approach offers insights into the construction of complex organic structures with applications in nanotechnology and molecular electronics (G. Pabst & J. Sauer, 1999).

Novel Synthesis Methods for Pyridazine Derivatives

Karklinya and Gudrinietse (1972) demonstrated the synthesis of 4-Bromo-5-(4′-hydroxymethyltriazolyl)pyridazin-3-ones, highlighting the chemical flexibility and utility of 4-Bromo-5-azidopyridazine-3(2H)-one in creating functionalized pyridazine derivatives with potential applications in medicinal chemistry and material science (A. Karklinya & É. Gudrinietse, 1972).

Heavy Metal Ion Chemosensors

The research by Padilla-Tosta et al. (2001) on bis(terpyridyl) Ruthenium(II) complexes, while not directly involving 4-Bromo-5-azidopyridazine-3(2H)-one, indicates the broader context of pyridazine derivatives in developing chemosensors for heavy metal ions. Such applications are critical in environmental monitoring and remediation efforts (Miguel E. Padilla-Tosta et al., 2001).